Lead dimethyldithiocarbamate

Specification

• CAS No.: 19010-66-3
• Molecular Formula: C6H12N2PbS4; ((CH3)2NCS.S)2Pb; C6H12N2PbS4
• Molecular Weight: 448 g/mol
• IUPAC Name: bis(dimethylcarbamothioylsulfanyl)lead
• Standard InChI: InChI=1S/2C3H7NS2.Pb/c2*1-4(2)3(5)6;/h2*1-2H3,(H,5,6);/q;;+2/p-2
• Standard InChI Key: QGTHALAWFUFVCU-UHFFFAOYSA-L
• SMILES: CN(C)C(=S)S[Pb]SC(=S)N(C)C
• Canonical SMILES: CN(C)C(=S)S[Pb]SC(=S)N(C)C
• Colorform: White powder; Solid or pale-yellow needles from acetone; White to off-white powde
• Melting Point: 590 °F (NTP, 1992); 310 °C; >310 °C

Introduction

Chemical Identity and Structure

Basic Chemical Information

Lead dimethyldithiocarbamate, also known by its systematic name bis(dimethylcarbamodithioato-S,S')lead, is an organometallic compound containing lead complexed with dimethyldithiocarbamate ligands. It belongs to the broader family of metal dithiocarbamates, which are characterized by metal-sulfur bonds and carbamate functional groups.

Structural Characteristics

The compound features a central lead atom coordinated to dimethyldithiocarbamate ligands through sulfur atoms. The molecular formula is C6H12N2PbS4, with a molecular weight of 447.65 g/mol. The structure involves bidentate coordination of the dithiocarbamate ligands to the lead center, creating a stable chelate complex. This coordination geometry contributes significantly to the compound's physical and chemical properties.

Physical and Chemical Properties

Physical Characteristics

Lead dimethyldithiocarbamate presents as a white to off-white powder under standard conditions. It possesses a well-defined melting point of 284°C, indicating its thermal stability properties. The compound has a density of 2.43 g/cm³, which is consistent with other lead-containing organometallic complexes.

Solubility Profile

Table 3.1: Physical and Chemical Properties of Lead Dimethyldithiocarbamate

Property	Value
Appearance	White to off-white powder
Molecular Formula	C6H12N2PbS4
Molecular Weight	447.65 g/mol
Melting Point	284°C
Density	2.43 g/cm³
Water Solubility	Insoluble
CAS Number	19010-66-3

Synthesis and Preparation Methods

Purification Techniques

Purification of lead dimethyldithiocarbamate typically involves recrystallization from suitable organic solvents. For related lead dithiocarbamates, toluene has been reported as an effective recrystallization solvent, yielding high-purity crystalline material.

Reactivity and Chemical Behavior

Stability Considerations

Like other dithiocarbamates, lead dimethyldithiocarbamate exhibits specific stability patterns. These compounds typically decompose slowly in aqueous solutions, forming carbon disulfide and corresponding amines. This decomposition process is accelerated in acidic conditions.

Reactivity Profile

Lead dimethyldithiocarbamate demonstrates significant reactivity with various chemical groups. As an organometallic compound with thiocarbamate chelating groups, it produces flammable gases when combined with aldehydes, nitrides, and hydrides. The compound exhibits incompatibility with acids, peroxides, and acid halides.

Furthermore, organometallics containing lead typically function as reducing agents, making them incompatible with oxidizing agents. When exposed to water, many organometallics generate toxic or flammable gases, although specific data for lead dimethyldithiocarbamate's hydrolysis behavior is limited in the provided sources.

Spectroscopic Characterization

Infrared Spectroscopy

While specific spectroscopic data for lead dimethyldithiocarbamate is limited in the provided literature, insights can be drawn from related compounds. Lead dithiocarbamates typically show characteristic infrared absorption bands corresponding to C-S stretching (around 1265 cm⁻¹) and C-N stretching (approximately 1133 cm⁻¹).

Additionally, a single absorption peak around 981 cm⁻¹ often indicates the bidentate coordination of dithiocarbamate ligands to the lead ion, which would be expected in lead dimethyldithiocarbamate as well.

Applications and Uses

Precursor for Materials Synthesis

By comparison with lead ethyl dithiocarbamate, lead dimethyldithiocarbamate might potentially serve as a single-source precursor for the synthesis of lead sulfide (PbS) nanoparticles and thin films. Related lead dithiocarbamates have been successfully employed for the deposition of PbS through methods such as spin coating followed by annealing at moderate temperatures.

Environmental Applications

The dimethyldithiocarbamate moiety is known for its metal chelating properties. Sodium dimethyldithiocarbamate (SDDC) is widely used for heavy metal chelation in wastewater treatment and hazardous waste management. While lead dimethyldithiocarbamate itself is a product of such chelation rather than the chelating agent, understanding its properties is important for assessing the effectiveness and environmental impact of dimethyldithiocarbamate-based remediation technologies.

Toxicological Profile

Absorption and Distribution

Lead dimethyldithiocarbamate, like other dithiocarbamate complexes, can potentially be absorbed via multiple routes, including the skin, mucous membranes, respiratory tract, and gastrointestinal tract. The hydrophobicity of these compounds, affected by alkyl chain length, influences their absorption and distribution patterns in biological systems.

Metabolic Fate

The metabolic decomposition products of dialkyldithiocarbamates generally include dialkylthiocarbamic acid (as a free acid or as S-glucuronide conjugate), carbon disulfide, formaldehyde, sulfate, and dialkyl amines.

Acute and Chronic Toxicity

While specific toxicity data for lead dimethyldithiocarbamate is limited, information from related compounds provides insights into its potential toxicological profile. Lead compounds typically exhibit harmful effects if swallowed, with the generic "lead and lead compounds" hazard classification applying to lead dimethyldithiocarbamate by default.

Comparative data with zinc dialkyldithiocarbamates suggests moderate acute oral toxicity. For dermal exposure, several lead compounds demonstrate low acute toxicity, with dermal LD₅₀ values in rats reported to be >2000 mg/kg body weight.

Comparative Toxicity

Evidence from studies using Caenorhabditis elegans as a model organism indicates that lead chelates with sodium dimethyldithiocarbamate (SDDC-Pb) exhibit lower toxicity compared to untreated lead metals and the chelating agent itself. This reduced toxicity is attributed to the more stable structure of the chelate compound.

Specifically, when comparing different metal chelates, SDDC-Cu demonstrated higher toxicity than SDDC-Pb at equivalent concentrations, suggesting differential toxicity profiles among various metal dithiocarbamate complexes.

Table 8.1: Comparative Toxicity of Lead Dimethyldithiocarbamate and Related Compounds

Compound	Toxicity Observation	Model System
Lead dimethyldithiocarbamate	Harmful if swallowed (classification)	Generic for lead compounds
SDDC-Pb chelate	Lower toxicity than untreated Pb metals	C. elegans
SDDC-Pb chelate	Lower toxicity than SDDC-Cu chelate	C. elegans
Zinc dimethyldithiocarbamate	Moderate acute oral toxicity (LD₅₀ 320-1960 mg/kg)	Rodent studies

Environmental Considerations

Ecological Risk Assessment

The potential environmental impacts of lead dimethyldithiocarbamate warrant careful consideration. Studies on related compounds suggest that while dithiocarbamate chelation reduces the acute toxicity of lead, the resulting complexes may still pose ecological risks if released into the environment.

Environmental Persistence

The environmental behavior of lead dimethyldithiocarbamate likely involves gradual decomposition, potentially releasing lead compounds and organic breakdown products. The slow decomposition of dithiocarbamates in aqueous environments, with accelerated degradation under acidic conditions, influences the environmental fate of these compounds.